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Compound of Interest

Compound Name: Pentaerythritol triacrylate

Cat. No.: B1198283 Get Quote

Synthesis and Polymerization
The primary industrial method for producing PETA is the direct esterification of pentaerythritol

with acrylic acid, typically using an acid catalyst.[3][4] The reaction involves the esterification of

three of the four hydroxyl groups on the pentaerythritol molecule.[4]
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Reactants

Pentaerythritol
C(CH₂OH)₄

Reaction Kettle
(70-115°C)

Acrylic Acid (3 eq.)
CH₂=CHCOOH

Acid Catalyst
(e.g., Sulfuric Acid)

Water (Byproduct)

Washing & Purification

Esterification
Pentaerythritol Triacrylate (PETA)

(H₂C=CHCO₂CH₂)₃CCH₂OH
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1. Initiation

2. Propagation & Cross-linking

3. Termination

Photoinitiator (PI)

Free Radicals (R•)

UV Light (hν)

PETA Monomer

Growing Polymer Chain

Chain Growth

Cross-linked Network

Cross-linking

Stable Polymer
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Start: PETA-based
Formulation

Apply Coating to Substrate
(e.g., draw-down bar)

UV Curing
(Specify λ, Intensity, Time)

Condition Sample
(24h at 25°C, 50% RH)

Perform Mechanical Tests

Pencil Hardness Test
(ASTM D3363)

Hardness

Cross-Hatch Adhesion Test
(ASTM D3359)

Adhesion

End: Report Results
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1. Initiation

2. Propagation Cycle

Photoinitiator + hν

Thiol (R-SH)

H abstraction

Thiyl Radical (RS•)

'Ene' (PETA Acrylate Group)

Addition

Carbon-centered Radical

Chain Transfer

Thioether Linkage
(Cross-link)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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